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Compound of Interest

Compound Name: 6-Bromohexanoic acid

Cat. No.: B134931 Get Quote

Essential Safety and Handling Guide for 6-
Bromohexanoic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 6-Bromohexanoic acid. Adherence

to these procedures is critical for ensuring personal safety and proper disposal.

Chemical Identifier:

Name: 6-Bromohexanoic acid

Synonyms: 6-Bromocaproic acid

CAS Number: 4224-70-8

Hazard Summary: 6-Bromohexanoic acid is classified as a corrosive solid that causes severe

skin burns and eye damage[1]. It is crucial to handle this chemical with appropriate personal

protective equipment in a controlled laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures
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Proper PPE is mandatory to prevent contact and exposure. The following table summarizes the

required equipment.

PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles &

Face Shield

Chemical splash

goggles are required.

A face shield should

be used in conjunction

with goggles,

especially when there

is a risk of

splashing[2].

Protects against

severe eye damage

from dust or

splashes[1][3].

Hand Protection
Chemical-Resistant

Gloves

Nitrile, neoprene, or

PVC gloves are

suitable[3]. Check

manufacturer's

compatibility data.

Prevents severe skin

burns upon contact[1].

Body Protection
Chemical-Resistant

Clothing

Lab coat is standard.

A chemical-resistant

apron or coveralls

should be worn over

the lab coat when

handling larger

quantities or when

there is a splash

potential[3][4].

Protects skin from

exposure to corrosive

dust or spills[5].

Respiratory Protection Dust Mask

An N95 (US) or

equivalent dust mask

should be used,

especially when

handling the solid

form where dust

generation is possible.

Prevents irritation of

the respiratory tract

from inhaled dust[6].
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Operational Plan: Step-by-Step Handling Protocol
All handling of 6-Bromohexanoic acid must be performed within a certified chemical fume

hood to minimize inhalation exposure[1][5].

Preparation:

Ensure an eyewash station and emergency shower are accessible and unobstructed[2].

Confirm that a spill kit containing a neutralizer for acids (e.g., sodium bicarbonate or

calcium carbonate) is available[2][4].

Don all required PPE as specified in the table above.

Weighing and Transfer:

Handle the solid chemical carefully to minimize dust formation[1][5].

Use a scoop or spatula for transfers.

If dissolving, always add the 6-Bromohexanoic acid slowly to the solvent with stirring.

Never add solvent to the solid in bulk.

During Reaction:

Keep the reaction vessel within the fume hood.

Keep containers tightly closed when not in use[1].

Be aware of incompatible materials such as strong oxidizing agents, strong acids, and

strong bases[1].

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling[1][5].

Clean the work area, ensuring any residual dust is decontaminated and collected for

proper disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b134931?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA15761&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15761~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:00:43~~6-Bromohexanoic%20acid~~
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15761&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15761~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:00:43~~6-Bromohexanoic%20acid~~
https://www.benchchem.com/product/b134931?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA15761&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15761&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15761&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15761~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:00:43~~6-Bromohexanoic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove and properly store or dispose of PPE. Contaminated clothing must be washed

before reuse[5].

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect all waste containing 6-Bromohexanoic acid, including contaminated consumables

(e.g., gloves, weigh boats, paper towels), in a designated, properly labeled hazardous

waste container[1][5].

The container must be resistant to corrosive materials[7].

Waste Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name "6-
Bromohexanoic acid," and the associated hazards (Corrosive).

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area or central

hazardous waste storage area.

Ensure the storage area is cool, dry, and well-ventilated[1].

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed professional waste disposal service[1][5].

Do not discharge 6-Bromohexanoic acid or its containers into drains or the

environment[1]. Chemical waste generators must adhere to all local, regional, and national

hazardous waste regulations[1].
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Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention[2][4][5].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical

attention[1][5].

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. Seek immediate medical attention[1][5].

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately[1][5].
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Workflow for Safe Handling of 6-Bromohexanoic Acid

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling & Cleanup

4. Waste Disposal

Verify Emergency Equipment
(Eyewash, Shower, Spill Kit)

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Weigh and Transfer Chemical
(Minimize Dust)

Proceed to Handling

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Wash Hands Thoroughly Collect Waste in
Labeled Corrosive-Resistant Container

Generate Waste

Remove and Doff PPE Store in Designated
Hazardous Waste Area

Arrange for Professional Disposal
(via EHS)

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 6-Bromohexanoic acid from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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